Cas no 667891-48-7 (1-(6-bromo-2-oxo-2H-chromene-3-carbonyl)piperidine-4-carboxamide)

• Product Name: 1-(6-bromo-2-oxo-2H-chromene-3-carbonyl)piperidine-4-carboxamide
• CAS No: 667891-48-7
• MF: C₁₆H₁₅BrN₂O₄
• MW: 379.205303430557
• CID: 6340573
• PubChem ID: 991724
• Update Time: 2025-10-18

1-(6-bromo-2-oxo-2H-chromene-3-carbonyl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(6-bromo-2-oxo-2H-chromene-3-carbonyl)piperidine-4-carboxamide
• IFLab1_005792
• F1452-0178
• HMS1428H06
• 1-(6-bromo-2-oxochromene-3-carbonyl)piperidine-4-carboxamide
• SR-01000087022-1
• 1-[(6-bromo-2-oxo-2H-chromen-3-yl)carbonyl]-4-piperidinecarboxamide
• SR-01000087022
• AP-263/41670318
• IDI1_011195
• 667891-48-7
• AKOS001698676

• Inchi： 1S/C16H15BrN2O4/c17-11-1-2-13-10(7-11)8-12(16(22)23-13)15(21)19-5-3-9(4-6-19)14(18)20/h1-2,7-9H,3-6H2,(H2,18,20)
• InChI Key： BKOCEPKIJNFNCB-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C=C(C(=O)O2)C(N1CCC(C(N)=O)CC1)=O

Computed Properties

• Exact Mass: 378.02152g/mol
• Monoisotopic Mass: 378.02152g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 554
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 89.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on 1-(6-bromo-2-oxo-2H-chromene-3-carbonyl)piperidine-4-carboxamide

Introduction to 1-(6-bromo-2-oxo-2H-chromene-3-carbonyl)piperidine-4-carboxamide (CAS No. 667891-48-7)

1-(6-bromo-2-oxo-2H-chromene-3-carbonyl)piperidine-4-carboxamide, identified by its CAS number 667891-48-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules that exhibit a unique structural framework, combining a chromene core with a piperidine moiety. The presence of a bromine substituent at the 6-position of the chromene ring and the amide functional group at the 4-position of the piperidine ring imparts distinct chemical and biological properties, making it a promising candidate for further exploration in drug discovery and development.

The chromene scaffold, characterized by a benzopyranone structure, is well-documented for its broad spectrum of biological activities. Chromenes and their derivatives have been extensively studied for their potential applications in treating various diseases, including cardiovascular disorders, inflammation, and cancer. The 6-bromo substitution on the chromene ring enhances the compound's reactivity and binding affinity, which is crucial for designing potent pharmacological agents. Additionally, the piperidine moiety is a common pharmacophore in medicinal chemistry, known for its ability to improve oral bioavailability and metabolic stability of drug molecules.

The amide group at the 4-position of the piperidine ring further contributes to the compound's versatility. Amides are key functional groups in drug design due to their role in modulating receptor interactions and enhancing pharmacokinetic properties. The combination of these structural elements in 1-(6-bromo-2-oxo-2H-chromene-3-carbonyl)piperidine-4-carboxamide suggests potential applications in targeting multiple biological pathways simultaneously.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with various biological targets. Studies indicate that 1-(6-bromo-2-oxo-2H-chromene-3-carbonyl)piperidine-4-carboxamide may interact with enzymes and receptors involved in inflammatory responses and cell proliferation. These findings are particularly relevant given the increasing interest in developing small-molecule inhibitors for chronic diseases.

In vitro studies have demonstrated that this compound exhibits moderate activity against certain cancer cell lines, suggesting its potential as an anti-cancer agent. The bromine substituent plays a critical role in these interactions by facilitating hydrophobic interactions and charge stabilization. Furthermore, the chromene core contributes to electron delocalization, which can enhance binding affinity to biological targets.

The amide group also influences the compound's solubility and bioavailability, which are essential factors for drug development. By optimizing the length and composition of the amide side chain, researchers can fine-tune these properties to improve therapeutic efficacy. Current research is focused on synthesizing analogs of 1-(6-bromo-2-oxo-2H-chromene-3-carbonyl)piperidine-4-carboxamide to explore new pharmacological profiles and enhance its potential as a lead compound.

One of the most exciting aspects of this compound is its potential application in combination therapy. The ability to target multiple pathways simultaneously can lead to synergistic effects, reducing side effects and improving treatment outcomes. Preliminary data suggest that when combined with other therapeutic agents, 1-(6-bromo-2-oxo-2H-chromene-3-carbonyl)piperidine-4-carboxamide may exhibit enhanced efficacy against resistant disease models.

The synthesis of this compound involves multi-step organic reactions, including condensation reactions, bromination, and cyclization processes. Advanced synthetic methodologies have been employed to ensure high yield and purity, which are critical for pharmaceutical applications. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex chromene-piperidine framework.

As research continues to evolve, new analytical techniques are being developed to better characterize the chemical properties of 1-(6-bromo-2-oxo-2H-chromene-3-carbonyl)piperidine-4-carboxamide. High-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR) spectroscopy, and X-ray crystallography are among the tools used to elucidate its structure and confirm its identity.

The development of novel drug candidates is a complex process that requires interdisciplinary collaboration between chemists, biologists, pharmacologists, and clinicians. The insights gained from studying compounds like 1-(6-bromo-2-oxo-2H-chromene-3-carbonyl)piperidine-4-carboxamide contribute to our understanding of disease mechanisms and provide new opportunities for therapeutic intervention.

In conclusion,1-(6-bromo-2 oxo - 2 H - chromene - 3 carbonyl ) piperidine - 4 carboxamide (CAS No. 667891 - 48 - 7) represents a promising area of research with significant potential in pharmaceutical applications. Its unique structural features and demonstrated biological activities make it an attractive candidate for further exploration in drug discovery efforts aimed at treating various diseases.